molecular formula C15H13FO3 B8661388 Methyl 4-[(2-fluorophenyl)methoxy]benzoate CAS No. 128982-48-9

Methyl 4-[(2-fluorophenyl)methoxy]benzoate

Cat. No.: B8661388
CAS No.: 128982-48-9
M. Wt: 260.26 g/mol
InChI Key: ZCXGTHHYWXKPKT-UHFFFAOYSA-N
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Description

Methyl 4-[(2-fluorophenyl)methoxy]benzoate is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

128982-48-9

Molecular Formula

C15H13FO3

Molecular Weight

260.26 g/mol

IUPAC Name

methyl 4-[(2-fluorophenyl)methoxy]benzoate

InChI

InChI=1S/C15H13FO3/c1-18-15(17)11-6-8-13(9-7-11)19-10-12-4-2-3-5-14(12)16/h2-9H,10H2,1H3

InChI Key

ZCXGTHHYWXKPKT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)OCC2=CC=CC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methylparaben (8.85 g, 58.19 mmol) and K2CO3 (16.1 g, 116.38 mmol) were stirred in acetonitrile (100 mL) for 5 minutes and then 2-fluorobenzyl bromide (10 g, 52.9 mmol) was added. The suspension was heated to 50-55° C. and held for 2 hours. The mixture was then cooled to 20-25° C., filtered, and the filtrate solution concentrated to a thick residue. The residue was then dissolved in CH2Cl2, washed with a 1 M Na2CO3 solution, dried over Na2SO4, and concentrated to a solid. The solid was then stirred vigorously for 1 hour in just enough hexanes to allow for agitation (˜40 mL) and then cooled to 0-5° C. After 15 minutes, the product was isolated by filtration and washed with ˜25 mL of hexanes. After drying under vacuum, 1 was isolated as a white solid (13.1 g, 87% yield).
Quantity
8.85 g
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reactant
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Quantity
16.1 g
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reactant
Reaction Step One
Quantity
100 mL
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solvent
Reaction Step One
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10 g
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reactant
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Yield
87%

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